Cas no 17954-98-2 (22a-Hydroxy Cholesterol)

• Product Name: 22a-Hydroxy Cholesterol
• CAS No: 17954-98-2
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• MDL: MFCD00070042
• CID: 160611
• Update Time: 2025-06-10

22a-Hydroxy Cholesterol Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3,22-diol,(3b,22R)-
• 22(R)-HYDROXYCHOLESTEROL
• 22α-Hydroxy Cholesterol
• 22BETA-HYDROXYCHOLESTEROL
• 22BF-HYDROXYCHOLESTEROL
• 22R-OHC
• Narthesterol
• 5-Cholestene-3β,22(R)-diol
• 5-Cholestene-3β,22[R]-diol
• 22(R)-OH-CH
• Cholest-5-ene-3β,22(R)-diol
• 22-hydroxycholest-5-en-3-ol
• 5-cholestene-3β,22-diol
• 22a-Hydroxy Cholesterol

• MDL： MFCD00070042
• Inchi： 1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25+,26-,27+/m0/s1
• InChI Key： RZPAXNJLEKLXNO-GFKLAVDKSA-N
• SMILES： O[C@H](CCC(C)C)[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 402.35000

Experimental Properties

• PSA: 40.46000
• LogP: 6.35950

22a-Hydroxy Cholesterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 22a-Hydroxy Cholesterol

Recent Advances in the Study of 22a-Hydroxy Cholesterol (17954-98-2): Implications for Chemical Biology and Pharmaceutical Research

22a-Hydroxy Cholesterol (CAS: 17954-98-2) is a sterol derivative that has garnered significant attention in recent years due to its potential roles in various biological processes and therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and emerging applications in drug discovery and development. The information presented herein is derived from peer-reviewed publications, preprints, and industry reports published within the last three years.

Recent studies have elucidated the unique structural features of 22a-Hydroxy Cholesterol, which distinguish it from other oxysterols. The presence of a hydroxyl group at the 22a position confers distinct physicochemical properties, influencing its membrane interactions and receptor binding affinities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize this compound with high precision, providing a solid foundation for further biological investigations.

In the realm of biological activity, 22a-Hydroxy Cholesterol has been identified as a modulator of several key signaling pathways. Notably, research published in the Journal of Lipid Research (2023) demonstrated its role as a selective activator of the liver X receptor (LXR) β isoform, with implications for cholesterol homeostasis and inflammation regulation. These findings suggest potential applications in metabolic disorder therapeutics, particularly for conditions like atherosclerosis and non-alcoholic fatty liver disease (NAFLD).

The compound's pharmacological potential has been further explored in recent drug discovery efforts. A 2024 study in ACS Chemical Biology reported the development of 22a-Hydroxy Cholesterol analogs with enhanced metabolic stability and tissue specificity. These derivatives showed promising results in preclinical models of neurodegenerative diseases, potentially offering new avenues for Alzheimer's and Parkinson's disease treatment.

From a technical perspective, advancements in the synthesis of 22a-Hydroxy Cholesterol have been significant. A novel biocatalytic approach published in Biotechnology Advances (2023) described an efficient enzymatic method for producing high-purity 22a-Hydroxy Cholesterol from cholesterol precursors, addressing previous challenges in yield and scalability. This development is particularly relevant for industrial-scale production and future clinical applications.

Emerging research has also uncovered unexpected roles of 22a-Hydroxy Cholesterol in immune modulation. Recent findings in Nature Immunology (2024) revealed its function as an endogenous regulator of macrophage polarization, suggesting potential applications in immunotherapy and autoimmune disease management. These discoveries expand the compound's therapeutic potential beyond its originally recognized metabolic functions.

In conclusion, 22a-Hydroxy Cholesterol (17954-98-2) represents a multifaceted compound with growing importance in chemical biology and pharmaceutical research. The recent advancements discussed in this briefing highlight its diverse biological activities and therapeutic potential across multiple disease areas. As research continues to unravel the complex mechanisms of action and optimize its pharmacological properties, this compound may soon transition from a research tool to a clinically relevant therapeutic agent. Future studies should focus on further elucidating its structure-activity relationships and exploring combination therapies that leverage its unique biological properties.